hatomarubigin B
hatomarubigin B
Brand Name:
Vulcanchem
CAS No.:
139501-91-0
VCID:
VC0148837
InChI:
InChI=1S/C20H16O5/c1-9-7-10-3-4-11-16(15(10)13(22)8-9)20(24)17-12(21)5-6-14(25-2)18(17)19(11)23/h3-6,9,21H,7-8H2,1-2H3/t9-/m0/s1
SMILES:
CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C=CC(=C4C3=O)O)OC
Molecular Formula:
C20H16O5
Molecular Weight:
336.3 g/mol
hatomarubigin B
CAS No.: 139501-91-0
Main Products
VCID: VC0148837
Molecular Formula: C20H16O5
Molecular Weight: 336.3 g/mol
| CAS No. | 139501-91-0 |
|---|---|
| Product Name | hatomarubigin B |
| Molecular Formula | C20H16O5 |
| Molecular Weight | 336.3 g/mol |
| IUPAC Name | (3S)-11-hydroxy-8-methoxy-3-methyl-3,4-dihydro-2H-benzo[a]anthracene-1,7,12-trione |
| Standard InChI | InChI=1S/C20H16O5/c1-9-7-10-3-4-11-16(15(10)13(22)8-9)20(24)17-12(21)5-6-14(25-2)18(17)19(11)23/h3-6,9,21H,7-8H2,1-2H3/t9-/m0/s1 |
| Standard InChIKey | IAWMODONDSIOEK-VIFPVBQESA-N |
| Isomeric SMILES | C[C@H]1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C=CC(=C4C3=O)O)OC |
| SMILES | CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C=CC(=C4C3=O)O)OC |
| Canonical SMILES | CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C=CC(=C4C3=O)O)OC |
| Synonyms | hatomarubigin B |
| PubChem Compound | 132243 |
| Last Modified | Nov 11 2021 |
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